HYPOL XP 5
Description
HYPOL XP 5 is a high-performance polypropylene (PP) production technology developed by Mitsui Chemicals. It is an evolution of the Hypol process, which integrates liquid-phase bulk polymerization with gas-phase reactors to produce PP homopolymers and copolymers . The Hypol process, first commercialized in the 1980s, employs a multi-stage reactor system (typically 2–4 reactors) to optimize molecular weight distribution and copolymer content. This compound utilizes advanced Ziegler-Natta catalysts (e.g., TK-II or RK series), enabling high catalytic activity (~50,000 g PP/g catalyst) and precise control over melt flow rate (MFR: 0.5–50 g/10 min) . This technology is widely used in Asia and Europe for producing high-impact copolymers, with applications in automotive parts, packaging, and fibers.
Properties
CAS No. |
123140-35-2 |
|---|---|
Molecular Formula |
C6H14N2O |
Synonyms |
HYPOL XP 5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds/Technologies
Hypol XP 5 vs. Spheripol (LyondellBasell)
| Parameter | This compound | Spheripol |
|---|---|---|
| Reactor Configuration | 2 liquid-phase loop + 2 gas-phase | 2 liquid-phase loop + 1 gas-phase |
| Catalyst System | 5th-gen Ziegler-Natta (RK series) | 4th-gen Ziegler-Natta (Avant Z) |
| MFR Range | 0.5–50 g/10 min | 1–45 g/10 min |
| Hydrogen Sensitivity | High (allows rapid MFR adjustment) | Moderate |
| Energy Consumption | 1.8–2.2 GJ/ton PP | 2.0–2.5 GJ/ton PP |
| Key Product | High-impact copolymer (MFR 2–5) | Homopolymer (MFR 10–30) |
Research Findings :
- Catalyst Efficiency : this compound’s RK catalyst achieves 15–20% higher activity than Spheripol’s Avant Z, reducing residual ash content in PP by 30% .
- Product Uniformity : Hypol’s dual gas-phase reactors enable tighter control over ethylene content (±0.3 wt%) compared to Spheripol (±0.5 wt%) .
This compound vs. Unipol (Dow Chemical)
| Parameter | This compound | Unipol |
|---|---|---|
| Reactor Type | Hybrid (liquid + gas-phase) | Gas-phase fluidized bed |
| Catalyst | Ziegler-Natta | Metallocene/Single-site |
| Ethylene Incorporation | Up to 12 wt% | Up to 15 wt% |
| Cycle Time | 2–3 hours | 4–6 hours |
| Capital Cost | $200–250 million (300 kta plant) | $300–350 million (300 kta plant) |
Research Findings :
- Morphology : this compound produces spherical PP particles (avg. diameter: 1.2 mm) with narrower size distribution (PDI: 1.2) vs. Unipol’s irregular granules (PDI: 1.5) .
- Thermal Stability : Hypol PP shows 10% higher Vicat softening temperature (162°C vs. 148°C for Unipol) due to optimized copolymer branching .
This compound vs. Catalloy (LyondellBasell)
| Parameter | This compound | Catalloy |
|---|---|---|
| Process Flexibility | Limited to ethylene-propylene copolymers | Multi-monomer (ethylene, butene, etc.) |
| Density Range | 0.89–0.91 g/cm³ | 0.85–0.92 g/cm³ |
| Applications | Automotive, rigid packaging | Adhesives, soft films |
| Catalyst Cost | $1.2–1.5/kg PP | $2.0–2.5/kg PP |
Critical Analysis and Industry Outlook
This compound excels in producing high-impact PP with superior thermal and mechanical properties, making it ideal for automotive applications. However, its reliance on Ziegler-Natta catalysts limits its ability to synthesize specialty polymers (e.g., ultra-high MFR or elastomeric PP) compared to metallocene-based processes like Unipol. Recent advances in Hypol II (post-2010) have addressed energy efficiency gaps, reducing CO₂ emissions by 15% through optimized heat recovery .
Q & A
Q. What cross-disciplinary methodologies are emerging for integrating this compound into hybrid materials (e.g., polymer composites or nano-carriers), and how can interfacial compatibility issues be systematically evaluated?
- Methodological Answer : Employ scanning electron microscopy (SEM) with energy-dispersive X-ray spectroscopy (EDX) to map composite homogeneity. Test mechanical properties via nanoindentation and thermal stability via differential scanning calorimetry (DSC). Collaborate with materials scientists to co-design characterization protocols .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
